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Compound of Interest

1,5-Diamino-4,8-
Compound Name: , )
dihydroxyanthraquinone

Cat. No.: B087044

Introduction

1,5-Diamino-4,8-dihydroxyanthraquinone, also known as C.I. Disperse Blue 56, is a key
anthraquinone-based disperse dye utilized extensively in the textile industry.[1][2][3] Its primary
application lies in the dyeing of synthetic fibers, particularly polyester, owing to its excellent
color depth, brightness, and good fastness properties.[1][4][5] This document provides detailed
application notes and experimental protocols for researchers, scientists, and professionals in
textile chemistry and material science. The protocols outlined below are based on standard
high-temperature exhaust dyeing methods for polyester.

Chemical and Physical Properties

A summary of the key properties of 1,5-Diamino-4,8-dihydroxyanthraquinone is presented in
the table below.
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Property Value Reference

) 1,5-Diamino-4,8-
Chemical Name _ , [6]
dihydroxyanthraquinone

C.l. Name Disperse Blue 56 [2][3]
CAS Number 145-49-3 [1][7]
Molecular Formula C14H10N204 [1][6]
Molecular Weight 270.24 g/mol [1][6]
Appearance Dark blue powder [8]

N Low water solubility; used as a
Solubility dispersion [9]

Melting Point ~300°C [1]

Applications in Textile Dyeing

1,5-Diamino-4,8-dihydroxyanthraquinone is primarily used as a disperse dye for
hydrophobic synthetic fibers such as polyester, acetate, and nylon.[7] Its non-ionic nature
makes it suitable for dyeing polyester, which has a negatively charged surface. The dyeing
process typically involves high temperatures (around 130°C) and pressure to facilitate the
diffusion of the dye molecules into the amorphous regions of the polyester fibers.[10] The dye
is known for its bright blue hue and is often used as a component in creating a variety of
shades.[8] It exhibits good fastness to light, washing, and sublimation, making it a reliable
choice for various textile applications.[2][8]

Experimental Protocols

The following protocols describe the exhaust dyeing of polyester fabric with 1,5-Diamino-4,8-
dihydroxyanthraquinone (Disperse Blue 56) and subsequent quality control tests.

High-Temperature Exhaust Dyeing of Polyester

This protocol is a standard method for applying disperse dyes to polyester fabrics.
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Materials and Reagents:

100% Polyester fabric, scoured and pre-treated

e 1,5-Diamino-4,8-dihydroxyanthraquinone (Disperse Blue 56)

» Dispersing agent

» Levelling agent (optional)

e Acetic acid (or a suitable buffer) to maintain pH

e Sodium hydrosulfite

e Sodium hydroxide (Caustic soda)

» Non-ionic detergent

e Deionized water

Equipment:

High-temperature, high-pressure laboratory dyeing machine

Beakers and graduated cylinders

pH meter

Stirring apparatus

Drying oven

Procedure:

e Dye Bath Preparation:

o Prepare a dye stock solution by pasting the required amount of 1,5-Diamino-4,8-
dihydroxyanthraquinone (e.g., 1-3% on weight of fabric, o.w.f.) with a small amount of
dispersing agent and warm water.[11]
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[e]

Fill the dyeing vessel with deionized water to the desired liquor ratio (e.g., 10:1 to 20:1).

o

Add a dispersing agent (e.g., 1 g/L) and a levelling agent (optional, e.g., 0.5 g/L) to the dye
bath.[12]

o

Add the prepared dye stock solution to the dye bath.

[¢]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[13][14][15]

Dyeing Cycle:

o Introduce the polyester fabric into the dye bath at approximately 60°C.[13]

o Increase the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[11]

o Maintain the temperature at 130°C for 30-60 minutes to allow for dye diffusion and fixation.
[11]

o After the dyeing time, cool the dye bath down to 70-80°C before draining.[11]
Reduction Clearing (After-treatment):
o Prepare a fresh bath with:

» Sodium hydrosulfite: 1-2 g/L[11]

» Caustic soda (Sodium hydroxide): 1-2 g/L[11]

= Non-ionic detergent: 1 g/L

[¢]

Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes to remove unfixed
surface dye.[11]

[¢]

Rinse the fabric thoroughly with hot and then cold water.

[¢]

Neutralize the fabric with a dilute solution of acetic acid if necessary.

[e]

Rinse again with cold water.
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e Drying:

o Dry the fabric in an oven or air-dry at room temperature.

Color Fastness Testing

The following are standard methods for evaluating the performance of the dyed fabric.
a) Color Fastness to Washing (ISO 105-C06):
This test assesses the resistance of the color to domestic and commercial laundering.

Procedure:

Prepare a composite specimen by sewing a 10 cm x 4 cm piece of the dyed fabric to a multi-
fiber adjacent fabric of the same size.[16]

e Place the specimen in a stainless-steel container with a specified number of steel balls, a
solution of ECE reference detergent (4 g/L), and sodium perborate (1 g/L).[16]

e The testis conducted in a laundering machine (e.g., Launder-Ometer) for a specified time
and temperature (e.g., 40 minutes at 40°C for A2S test).[16]

o After the test, the specimen is rinsed, squeezed, and dried at a temperature not exceeding
60°C.[17]

e The change in color of the dyed fabric and the staining of the adjacent multi-fiber fabric are
assessed using the grey scales.

b) Color Fastness to Rubbing (ISO 105-X12):

This test determines the amount of color transferred from the fabric surface by rubbing.
Procedure:

e The test is performed using a crockmeter.[2]

e Apiece of the dyed fabric is mounted on the base of the crockmeter.
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A standard white cotton rubbing cloth is fixed to the rubbing finger (16 mm diameter).[2]

The test is performed for 10 cycles (10 to and 10 fro) with a downward force of 9 N.[18]

The test is carried out under both dry and wet conditions (the wet rubbing cloth is wetted to a
specific moisture content).

The staining of the white rubbing cloth is assessed using the grey scale for staining.
c) Color Fastness to Light (AATCC 16.3):

This test evaluates the resistance of the dye to fading when exposed to an artificial light source
that simulates natural sunlight.

Procedure:

A specimen of the dyed fabric is exposed to a xenon-arc lamp under controlled conditions of
temperature and humidity.[9][19]

A portion of the specimen is shielded from the light to serve as an unexposed control.

The exposure is carried out for a specified duration (e.g., 20 or 40 AATCC Fading Units).

The fading of the exposed portion of the specimen is assessed by comparing it to the
unexposed portion using the grey scale for color change.[20]

Quantitative Data Summary

The following table summarizes typical quantitative parameters for the high-temperature
exhaust dyeing of polyester with 1,5-Diamino-4,8-dihydroxyanthraquinone (Disperse Blue
56).
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Parameter Value/Range Unit Notes

Dependent on desired

Dye Concentration 1-3 % o.w.f.
shade depth.
Ratio of the volume of
Liquor Ratio 10:1-20:1 - dye bath to the weight
of fabric.
Maintained with acetic
pH of Dye Bath 45-55 - acid or a buffer.[13]
[14]
) ) To ensure uniform dye
Dispersing Agent 1 g/L ] )
dispersion.[12]
. Optional, for uniform
Levelling Agent 0.5 g/L
dye uptake.
For high-temperature
Dyeing Temperature 130 °C dyeing of polyester.
[11]
At the maximum
Dyeing Time 30-60 minutes dyeing temperature.
[11]
Reduction Clearing To remove unfixed
70 - 80 °C
Temp. dye.[11]
Reduction Clearing )
_ 15-20 minutes
Time
] ) In reduction clearing
Sodium Hydrosulfite 1-2 g/L
bath.[11]
] In reduction clearing
Caustic Soda 1-2 g/L
bath.[11]
Visualizations

Experimental Workflow for Polyester Dyeing
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Caption: High-temperature exhaust dyeing workflow for polyester.
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Logical Relationship of Dyeing Parameters
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Caption: Key parameters influencing polyester dyeing outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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